Cas no 1517946-68-7 (1-2-(pyridin-3-yl)ethylcyclopropan-1-amine)
1-2-(pyridin-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine
- 1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine
- EN300-1868836
- 1517946-68-7
-
- Inchi: 1S/C10H14N2/c11-10(5-6-10)4-3-9-2-1-7-12-8-9/h1-2,7-8H,3-6,11H2
- InChI Key: RFIBGKKEKNFPMA-UHFFFAOYSA-N
- SMILES: NC1(CCC2C=NC=CC=2)CC1
Computed Properties
- Exact Mass: 162.115698455g/mol
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.9Ų
1-2-(pyridin-3-yl)ethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868836-0.05g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-0.1g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-0.25g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-0.5g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-1.0g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1868836-2.5g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-5.0g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1868836-10.0g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1868836-1g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1868836-5g |
1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine |
1517946-68-7 | 5g |
$3273.0 | 2023-09-18 |
1-2-(pyridin-3-yl)ethylcyclopropan-1-amine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine
Introduction to 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine (CAS No. 1517946-68-7)
1-2-(pyridin-3-yl)ethylcyclopropan-1-amine (CAS No. 1517946-68-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropane derivatives and features a pyridine ring, which is a common motif in many bioactive molecules. The combination of these structural elements provides a foundation for exploring its biological activities and potential uses in drug development.
The chemical structure of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine consists of a cyclopropane ring attached to an ethyl group, which is further substituted with a pyridine ring at the 3-position. This configuration imparts specific conformational and electronic properties that can influence its interactions with biological targets. The cyclopropane ring, being highly strained, can enhance the compound's reactivity and binding affinity, while the pyridine moiety can contribute to its pharmacological profile through various mechanisms, such as hydrogen bonding and π-stacking interactions.
Recent studies have highlighted the potential of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine in various therapeutic areas. One notable application is in the field of neuroscience, where it has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in mood disorders such as depression and anxiety. The selective binding to this receptor subtype suggests that 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine could be developed into novel antidepressant or anxiolytic agents with improved efficacy and reduced side effects compared to existing drugs.
In addition to its potential in neuroscience, 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, through its interaction with specific signaling pathways. These findings suggest that 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine could be a valuable lead compound for developing new anti-inflammatory drugs.
The pharmacokinetic properties of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine have also been studied to assess its suitability for therapeutic use. Research published in the Bioorganic & Medicinal Chemistry Letters has reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be necessary to improve its pharmacokinetic properties and enhance its therapeutic index.
Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies have indicated that 1-2-(pyridin-3-y l)ethylcyclopropan - 1 - amine is well tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, more comprehensive safety evaluations are required to ensure its long-term safety in humans.
In conclusion, 1 - 2 - (pyridin - 3 - yl )ethylcyclopropan - 1 - amine (CAS No . < strong > 1517946 - 68 - 7 strong > ) represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , combined with its potential therapeutic applications , make it an attractive target for drug development . Ongoing research efforts aim to optimize its pharmacological properties and evaluate its efficacy in various disease models , paving the way for potential clinical applications . p > article > response >
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